Enals
Enals, also known as Enanthates, are esters of various anesthetics and analgesics commonly used in veterinary medicine for their local anesthetic properties. These compounds are derived from the parent drug by esterification with a long-chain fatty acid, typically palmitic or stearic acid. The resulting ester forms provide a slow-release mechanism, extending the duration of action compared to the free base form.
Enals are often used in small animal clinics for procedures requiring local anesthesia such as dental extractions, spay and neuter surgeries, and minor soft tissue operations. They work by blocking sodium channels in nerve cells, thereby preventing the propagation of electrical impulses and producing a state of numbness at the site of administration.
Commonly prescribed enals include Bupivacaine Enanthate and Lidocaine Enanthate. Proper handling and administration are crucial due to their potential for systemic toxicity if not used correctly. Always follow manufacturer guidelines and veterinary instructions when using these medications.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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pent-2-enal | 764-39-6 | C5H8O |
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10-nor-cis-alpha-irone | 124988-46-1 | C13H20O |
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2-methyl pentenal | 16958-22-8 | C6H10O |
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(E)-Pent-2-enal | 1576-87-0 | C5H8O |
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3-Methyl-2-butenal | 107-86-8 | C5O |
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Tiglic aldehyde | 1115-11-3 | C5H8O |
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Hanegoketrial | 73616-89-4 | C15H18O3 |
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trans-Methyl-2-butenal | 497-03-0 | C5H8O |
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(2E)-4-Hydroxy-2-butenal | 18445-71-1 | C4H6O2 |
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4-Methyl-2-pentenal | 5362-56-1 | C6H10O |
Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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